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This guide provides troubleshooting advice and answers to frequently asked questions

regarding exception handling in .NET applications interacting with OPC (Open Platform

Communications) servers. It is intended for researchers, scientists, and drug development

professionals who may encounter issues during their experiments involving OPC-based data

acquisition and control.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental best practices for exception handling in a .NET OPC

application?

A1: Proper exception handling is crucial for the reliability of your application. Key practices

include:

Use try/catch/finally blocks: Enclose code that can potentially throw an exception within a try

block. Use catch blocks to handle specific exceptions and a finally block to release

resources, ensuring that connections to OPC servers are properly closed.[1][2][3]

Handle specific exceptions: Catch more specific exceptions before general Exception types.

[3][4] For OPC applications, this means catching specific exceptions like

Opc.Ua.ServiceResultException before a generic System.Exception.

Avoid empty catch blocks: An empty catch block hides errors and can leave your application

in an unknown state.[5] At a minimum, log the exception details.[2][4]
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Log exceptions: Implement a robust logging mechanism to record exception details,

including the message, stack trace, and any inner exceptions.[2][3][4] This is invaluable for

debugging.

Design to avoid exceptions: Where possible, check for conditions that might lead to an

exception before performing an operation. For example, check the server status before

attempting to read or write data.[1][2]

Q2: What are the common types of exceptions I might encounter in a .NET OPC UA

application?

A2: In .NET OPC UA applications, exceptions often originate from the underlying

communication stack or the OPC UA server itself. The primary exception class to be aware of

is Opc.Ua.ServiceResultException. However, you may also encounter exceptions wrapped as

inner exceptions.[6]

Common exceptions include:

Opc.Ua.ServiceResultException: This is a common exception in OPC UA applications,

indicating a problem with a service call to the server. The StatusCode property of this

exception provides more specific details about the error.

System.IO.FileNotFoundException: Can occur if the application's configuration files, such as

those for certificates, are missing.[7]

System.InvalidCastException: This might happen if there's an attempt to cast an exception to

an incorrect type, for example, casting a FileNotFoundException to a

ServiceResultException.[7]

Network-related exceptions: These can occur due to firewalls, network connectivity issues, or

incorrect server addresses.

Q3: How should I handle connection errors with an OPC server?

A3: Connection errors are common and can be caused by various factors. A systematic

approach to troubleshooting is essential.
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Check Network Connectivity: Ensure the client machine can reach the server machine over

the network.

Firewall Configuration: Firewalls on either the client or server machine can block OPC

communication.[8][9] Ensure that the necessary ports are open. For OPC UA, this is typically

the port the server is listening on. For OPC Classic (DA), this involves port 135 for DCOM.[8]

DCOM Settings (for OPC Classic): OPC Classic relies on DCOM. Misconfigured DCOM

settings are a frequent source of connection problems.[8][9]

Server Status: Verify that the OPC server is running and in a healthy state.

Authentication and Authorization: Ensure the client application has the necessary credentials

and permissions to connect to the OPC server.[8]

Troubleshooting Guides
Guide 1: Troubleshooting Common OPC HRESULT Error
Codes in .NET
When working with OPC Classic (DA) through COM interop in .NET, you may encounter

HRESULT error codes. These are often wrapped in a

System.Runtime.InteropServices.COMException. The error message "Error HRESULT E_FAIL

has been returned from a call to a COM component" is a generic error that requires further

investigation.[10][11]
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HRESULT Value Constant Common Cause
Recommended
Action

0x80004005 E_FAIL

Unspecified error.

Often masks a more

specific underlying

issue.[10][12]

Check the server's

logs and the Windows

Event Log on both the

client and server

machines for more

detailed error

messages.[11]

0x80070005 E_ACCESSDENIED

Access is denied. This

is typically a DCOM

security or user

authentication issue.

[8][12]

Verify that the user

account running the

client application has

the necessary DCOM

launch and access

permissions on the

server machine.

0x80040154
REGDB_E_CLASSN

OTREG

Class not registered.

The OPC server's

COM component is

not correctly

registered on the

machine.[8]

Ensure the OPC

server is properly

installed. You may

need to re-register the

server's DLLs or

EXEs using regsvr32

or the /regserver

command-line switch.

0x800706BA
RPC_S_SERVER_UN

AVAILABLE

The RPC server is

unavailable. This is

often due to a firewall

blocking DCOM traffic

or network

connectivity issues.[8]

[11]

Check firewall settings

on both the client and

server. Ensure port

135 is open for

DCOM. Verify network

connectivity.

0xC0040006 OPC_E_BADRIGHTS The item's access

rights do not allow the

requested operation

Check the

configuration of the

OPC server to ensure

the client has the
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(e.g., trying to write to

a read-only tag).[13]

appropriate read/write

permissions for the

specific tags.

0xC0040004 OPC_E_BADTYPE

The server cannot

convert the data

between the specified

format/requested data

type and the canonical

data type.[13]

Ensure that the data

type being used in the

.NET client application

matches the data type

of the tag on the OPC

server.

Guide 2: Handling OPC UA ServiceResultException
The Opc.Ua.ServiceResultException is central to error handling in OPC UA. The StatusCode

property of this exception provides specific information about the error.
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StatusCode Description Common Cause
Recommended
Action

Bad_UnexpectedError
An unexpected error

occurred.

A general server-side

error.

Check the OPC UA

server's diagnostic

logs for more

information.

Bad_IdentityTokenInv

alid

The user identity

token is not valid.

Incorrect username,

password, or

certificate provided by

the client.

Verify the client's user

authentication

settings.

Bad_CertificateUntrus

ted

The server does not

trust the client's

certificate.

The client's instance

certificate has not

been added to the

server's trusted

certificate store.

Copy the client's

certificate to the

server's trusted

certificate directory

and ensure the server

is configured to trust

it.

Bad_SecureChannelC

losed

The secure channel

has been closed.[14]

This can happen if the

server rejects the

client's certificate or if

there are network

interruptions.[14]

Ensure that the client

and server certificates

are trusted by each

other.[14] Check for

network issues.

Bad_NodeIdUnknown

The requested NodeId

does not exist in the

server's address

space.

The client is trying to

access a tag or node

that has not been

defined on the server.

Verify that the NodeId

is correct and exists

on the OPC server.

Bad_NotWritable

The access level for

the node does not

allow writing.

The client is

attempting to write to

a read-only tag.

Check the server's

configuration for the

specific node to

ensure it is configured

for write access.
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Protocol 1: A Robust OPC Data Logging Workflow
This workflow outlines a resilient method for logging data from an OPC server to a database,

incorporating exception handling.

Initialization:

Establish a connection to the OPC server.

Establish a connection to the database.

Create a subscription on the OPC server for the data points of interest.

Data Monitoring and Logging Loop:

In a continuous loop or on a timed interval:

Attempt to read the latest values from the OPC subscription.

If the read is successful, attempt to write the data to the database.

If the database write is successful, continue the loop.

Exception Handling:

Wrap the OPC read and database write operations in separate try/catch blocks.

OPC Read Exception: If an exception occurs during the OPC read (e.g.,

ServiceResultException with Bad_ConnectionClosed), log the error and attempt to re-

establish the connection to the OPC server. Implement a back-off strategy to avoid

overwhelming the server with connection requests.

Database Write Exception: If an exception occurs during the database write (e.g.,

System.Data.SqlClient.SqlException), log the error. Implement a data buffering

mechanism to temporarily store the OPC data in memory or on a local disk. Periodically

attempt to write the buffered data to the database once the connection is restored.

Resource Cleanup:
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Use a finally block to ensure that the OPC server connection and database connection are

properly closed when the application shuts down or the logging process is terminated.

Logical Relationship: General Exception Handling Flow
The following diagram illustrates a general logical flow for handling exceptions in a .NET OPC

application.
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Start OPC Operation

try {
  // OPC communication code

}

catch (Opc.Ua.ServiceResultException ex)

Exception Occurs

finally {
  // Cleanup resources

}

No Exception catch (Exception ex)

Other Exception

Log Specific Error
(e.g., StatusCode)

Is ServiceResultException

Log General Error

Is General Exception

End Operation

Attempt Recovery
(e.g., Reconnect)

Click to download full resolution via product page

Caption: A logical workflow for handling exceptions in .NET OPC applications.
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Experimental Workflow: OPC Client Connection with
Certificate Handling
This diagram illustrates the workflow for a .NET OPC UA client connecting to a server, including

the necessary steps for handling security certificates.
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Caption: Workflow for an OPC UA client connection, including certificate validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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